Cas no 399017-02-8 (Ethyl 2-phenyl-1,3-thiazole-5-carboxylate;hydrochloride)

Ethyl 2-phenyl-1,3-thiazole-5-carboxylate;hydrochloride structure
399017-02-8 structure
Product Name:Ethyl 2-phenyl-1,3-thiazole-5-carboxylate;hydrochloride
CAS No:399017-02-8
MF:C12H12ClNO2S
MW:269.747180938721
CID:2825719
PubChem ID:71359116
Update Time:2025-04-21

Ethyl 2-phenyl-1,3-thiazole-5-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • DTXSID10782981
    • Ethyl 2-phenyl-1,3-thiazole-5-carboxylate--hydrogen chloride (1/1)
    • 399017-02-8
    • Ethyl 2-phenyl-1,3-thiazole-5-carboxylate;hydrochloride
    • Inchi: 1S/C12H11NO2S.ClH/c1-2-15-12(14)10-8-13-11(16-10)9-6-4-3-5-7-9;/h3-8H,2H2,1H3;1H
    • InChI Key: UYKOCLTWNUVEGY-UHFFFAOYSA-N
    • SMILES: Cl.S1C(C(=O)OCC)=CN=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 269.0277275Da
  • Monoisotopic Mass: 269.0277275Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 241
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.4Ų
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